Cas no 2227684-06-0 (rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine)

Technical Introduction: rac-(1R,2S)-2-[2-Methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a trifluoromethyl-substituted aromatic ring. Its unique stereochemistry and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyclopropane ring contributes to conformational rigidity, potentially improving target binding affinity. The methoxy substituent further modulates electronic properties, offering versatility in structure-activity optimization. This compound is suited for applications requiring precise stereocontrol, such as enzyme inhibitors or receptor modulators. Its synthetic utility lies in its ability to serve as a scaffold for derivatization in medicinal chemistry and material science research.
rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine structure
2227684-06-0 structure
Product name:rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine
CAS No:2227684-06-0
MF:C11H12F3NO
MW:231.214293479919
CID:6493853
PubChem ID:165629692

rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine
    • rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
    • 2227684-06-0
    • EN300-1964340
    • Inchi: 1S/C11H12F3NO/c1-16-10-3-2-6(11(12,13)14)4-8(10)7-5-9(7)15/h2-4,7,9H,5,15H2,1H3/t7-,9+/m0/s1
    • InChI Key: FXTRUWXAWZWMBF-IONNQARKSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[C@@H]1C[C@H]1N)OC)(F)F

Computed Properties

  • Exact Mass: 231.08709849g/mol
  • Monoisotopic Mass: 231.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1964340-0.5g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
0.5g
$1247.0 2023-09-17
Enamine
EN300-1964340-1.0g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
1g
$1299.0 2023-06-03
Enamine
EN300-1964340-1g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
1g
$1299.0 2023-09-17
Enamine
EN300-1964340-0.1g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
0.1g
$1144.0 2023-09-17
Enamine
EN300-1964340-0.25g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
0.25g
$1196.0 2023-09-17
Enamine
EN300-1964340-5.0g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
5g
$3770.0 2023-06-03
Enamine
EN300-1964340-10g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
10g
$5590.0 2023-09-17
Enamine
EN300-1964340-10.0g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
10g
$5590.0 2023-06-03
Enamine
EN300-1964340-0.05g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
0.05g
$1091.0 2023-09-17
Enamine
EN300-1964340-5g
rac-(1R,2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
2227684-06-0
5g
$3770.0 2023-09-17

Additional information on rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine

Comprehensive Guide to rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2227684-06-0)

rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine is a specialized chiral compound with significant potential in pharmaceutical and chemical research. With the CAS number 2227684-06-0, this compound has garnered attention due to its unique structural features, including a cyclopropane ring and a trifluoromethyl group, which are often associated with enhanced bioactivity and metabolic stability. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and development.

The molecular structure of rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine includes a methoxy-substituted phenyl ring and a cyclopropane moiety, which contribute to its stereochemical complexity. This makes it a valuable intermediate in asymmetric synthesis and enantioselective reactions. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the compound's lipophilicity and binding affinity, making it a hot topic in medicinal chemistry discussions.

One of the most searched questions about this compound is: "What are the applications of rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine in drug development?" The answer lies in its potential as a building block for bioactive molecules. Its chiral centers and functional groups allow for the creation of derivatives targeting various receptors, including those involved in neurological and inflammatory pathways. This aligns with current trends in personalized medicine and targeted therapies, where precise molecular interactions are crucial.

Another frequently asked question is: "How is rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine synthesized?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and amination, with careful control of stereochemistry. Researchers often optimize these processes to achieve high yields and enantiomeric purity, which is critical for pharmaceutical applications. Recent advancements in catalytic methods have made the synthesis more efficient, reducing costs and environmental impact—a key concern in modern green chemistry.

The market demand for rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine is growing, driven by its versatility in research and development. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial labs. Its CAS number 2227684-06-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to explore novel chiral compounds, this molecule is poised to play a pivotal role in future innovations.

In summary, rac-(1R,2S)-2-2-methoxy-5-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2227684-06-0) is a compound of high interest due to its structural uniqueness and broad applicability. Whether you're a researcher exploring its synthetic routes or a developer seeking bioactive intermediates, this molecule offers exciting possibilities. Stay updated with the latest research and market trends to leverage its full potential in your projects.

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